Cas no 2097950-46-2 (3-(Fluoromethyl)-1-prolylpyrrolidine)

• Product Name: 3-(Fluoromethyl)-1-prolylpyrrolidine
• CAS No: 2097950-46-2
• MF: C₁₀H₁₇FN₂O
• MW: 200.253185987473
• CID: 5722268
• PubChem ID: 121201004
• Update Time: 2025-06-10

3-(Fluoromethyl)-1-prolylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• F1907-4539
• AKOS026709000
• [3-(fluoromethyl)pyrrolidin-1-yl]-pyrrolidin-2-ylmethanone
• 2097950-46-2
• 3-(fluoromethyl)-1-prolylpyrrolidine
• 3-(Fluoromethyl)-1-prolylpyrrolidine

• Inchi： 1S/C10H17FN2O/c11-6-8-3-5-13(7-8)10(14)9-2-1-4-12-9/h8-9,12H,1-7H2
• InChI Key： BJAOBNBPBBQNLM-UHFFFAOYSA-N
• SMILES： FCC1CCN(C(C2CCCN2)=O)C1

Computed Properties

• Exact Mass: 200.13249133g/mol
• Monoisotopic Mass: 200.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(Fluoromethyl)-1-prolylpyrrolidine

Exploring 3-(Fluoromethyl)-1-prolylpyrrolidine (CAS No. 2097950-46-2): A Versatile Compound in Modern Research

In the realm of organic chemistry and pharmaceutical research, 3-(Fluoromethyl)-1-prolylpyrrolidine (CAS No. 2097950-46-2) has emerged as a compound of significant interest. This molecule, characterized by its unique fluoromethyl and prolylpyrrolidine moieties, offers a wide range of applications, from drug discovery to material science. Its structural complexity and functional versatility make it a valuable subject for researchers aiming to develop novel therapeutic agents or advanced materials.

The compound's CAS number 2097950-46-2 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers often search for "3-(Fluoromethyl)-1-prolylpyrrolidine synthesis" or "2097950-46-2 applications" to explore its potential. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in this compound, as it aligns with the demand for sustainable and efficient synthetic pathways.

One of the most compelling aspects of 3-(Fluoromethyl)-1-prolylpyrrolidine is its role in peptide mimetics and bioactive molecule design. The incorporation of a fluoromethyl group enhances the compound's metabolic stability and binding affinity, making it a promising candidate for targeting specific enzymes or receptors. This has led to a surge in queries like "fluoromethyl pyrrolidine derivatives" and "prolylpyrrolidine in drug development" across scientific literature and search engines.

From a synthetic perspective, the preparation of CAS 2097950-46-2 involves sophisticated techniques such as asymmetric catalysis and fluorination strategies. These methods are often discussed in the context of "advanced organic synthesis" and "fluorine chemistry," reflecting the growing emphasis on precision and efficiency in chemical manufacturing. The compound's stability under various conditions also makes it a subject of interest for "storage and handling of fluorinated compounds."

Beyond pharmaceuticals, 3-(Fluoromethyl)-1-prolylpyrrolidine has potential applications in agrochemicals and material science. Its ability to act as a building block for functionalized polymers or catalysts has sparked curiosity among researchers exploring "fluorine-containing materials" and "smart coatings." This interdisciplinary appeal underscores the compound's relevance in addressing modern challenges in sustainability and innovation.

In conclusion, 3-(Fluoromethyl)-1-prolylpyrrolidine (CAS No. 2097950-46-2) represents a fascinating intersection of chemistry, biology, and materials science. Its unique properties and broad applicability continue to inspire research and development across multiple fields. As the scientific community delves deeper into its potential, this compound is poised to play a pivotal role in shaping the future of molecular design and industrial applications.